Cas no 2228303-66-8 (2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2228303-66-8
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 6259282
• PubChem ID: 165641734
• Update Time: 2025-06-20

2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol
• 2228303-66-8
• EN300-1950875

• Inchi： 1S/C8H9F2NO2/c1-13-6-2-3-7(11-4-6)8(9,10)5-12/h2-4,12H,5H2,1H3
• InChI Key： YEPHFUHDFJTIPV-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CN=1)OC)F

Computed Properties

• Exact Mass: 189.06013485g/mol
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol

Professional Introduction to 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol (CAS No. 2228303-66-8)

2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol, identified by the chemical abstracts service number 2228303-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a fluorine-substituted ethyl group and a methoxypyridine moiety, which are key features that contribute to its unique chemical and pharmacological properties.

The synthesis of 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol involves sophisticated organic transformations that highlight the importance of fluorine chemistry in modern drug discovery. The introduction of fluorine atoms at the 2-position of the ethyl chain enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further development. Additionally, the methoxypyridine group serves as a pharmacophore that can interact with biological targets, thereby modulating various cellular processes.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their ability to improve drug-like properties such as solubility, bioavailability, and binding affinity. Studies have demonstrated that fluorine atoms can influence the electronic distribution and steric environment of molecules, leading to enhanced interactions with biological receptors. 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol exemplifies this trend, as its structure suggests potential applications in the development of novel therapeutics.

One of the most compelling aspects of 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol is its versatility in medicinal chemistry. Researchers have explored its utility as a building block for more complex molecules, leveraging its reactive sites to construct intricate scaffolds with tailored biological activities. For instance, modifications at the fluorinated ethyl group or the methoxypyridine ring can lead to derivatives with enhanced potency or selectivity against specific disease targets.

The pharmacological profile of CAS No. 2228303-66-8 has been investigated in several preclinical studies. These investigations have revealed promising results in terms of anti-inflammatory, anti-cancer, and antimicrobial properties. The fluorine atoms are believed to play a crucial role in these effects by enhancing binding interactions with target proteins and enzymes. Furthermore, the methoxypyridine moiety has been shown to modulate signaling pathways involved in disease progression, offering a dual mechanism of action.

Advances in computational chemistry have also contributed to the understanding of 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol's behavior. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers optimize its structure for improved efficacy. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which further validate the structural features and interactions of the compound.

The development of new synthetic methodologies has been instrumental in facilitating access to CAS No. 2228303-66-8 and its derivatives. Catalytic processes have enabled efficient introduction of fluorine atoms into organic molecules, while transition-metal-catalyzed cross-coupling reactions have allowed for precise functionalization of the pyridine ring. These advances have not only streamlined the synthesis but also expanded the scope of possible modifications, paving the way for innovative drug design.

Future directions in research on 2,2-difluoro-2-(5-methoxypyridin-2-yl)ethan-1-ol include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects, which can be particularly beneficial in treating complex diseases such as cancer and inflammation-related disorders. Understanding the molecular basis of its activity will also provide valuable insights into how it interacts with biological systems.

The impact of CAS No. 2228303-66-8 extends beyond academic research, as it represents a valuable asset for pharmaceutical companies engaged in drug discovery and development. Its unique structural features make it a versatile scaffold for creating novel therapeutics with improved pharmacokinetic properties. As interest in fluorinated compounds continues to grow, compounds like 2,2-difluoro-2-(5-methoxypyridin-2-ylenthanenol) are likely to play an increasingly important role in addressing unmet medical needs.

In conclusion,CAS No 2228303 66 8 is a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology Its structural features bioactivity profile synthetic accessibility make it an attractive candidate for further exploration In light ongoing advancements this area future research is expected reveal even more about capabilities applications